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N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid N(4)-adenosyl-n(4)-methyl-2,4-diaminobutanoic acid is a solid. This compound belongs to the purine nucleosides and analogues. These are compounds comprising a purine base attached to a sugar.
Brand Name: Vulcanchem
CAS No.: 111770-79-7
VCID: VC0052154
InChI: InChI=1S/C15H23N7O5/c1-21(3-2-7(16)15(25)26)4-8-10(23)11(24)14(27-8)22-6-20-9-12(17)18-5-19-13(9)22/h5-8,10-11,14,23-24H,2-4,16H2,1H3,(H,25,26)(H2,17,18,19)/t7-,8+,10+,11+,14+/m0/s1
SMILES: CN(CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Molecular Formula: C15H23N7O5
Molecular Weight: 381.39 g/mol

N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid

CAS No.: 111770-79-7

Main Products

VCID: VC0052154

Molecular Formula: C15H23N7O5

Molecular Weight: 381.39 g/mol

N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid - 111770-79-7

CAS No. 111770-79-7
Product Name N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid
Molecular Formula C15H23N7O5
Molecular Weight 381.39 g/mol
IUPAC Name (2S)-2-amino-4-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-methylamino]butanoic acid
Standard InChI InChI=1S/C15H23N7O5/c1-21(3-2-7(16)15(25)26)4-8-10(23)11(24)14(27-8)22-6-20-9-12(17)18-5-19-13(9)22/h5-8,10-11,14,23-24H,2-4,16H2,1H3,(H,25,26)(H2,17,18,19)/t7-,8+,10+,11+,14+/m0/s1
Standard InChIKey JISVTSUBJCPLSV-TWBCTODHSA-N
Isomeric SMILES CN(CC[C@@H](C(=O)O)N)C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O
SMILES CN(CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Canonical SMILES CN(CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Description N(4)-adenosyl-n(4)-methyl-2,4-diaminobutanoic acid is a solid. This compound belongs to the purine nucleosides and analogues. These are compounds comprising a purine base attached to a sugar.
Synonyms AdoMDB
N(4)-adenosyl-N(4)-methyl-2,4-diaminobutanoic acid
PubChem Compound 188380
Last Modified Nov 11 2021
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